Cas no 5853-64-5 (Phosphine selenide, diphenyl-)

• Product Name: Phosphine selenide, diphenyl-
• CAS No: 5853-64-5
• MF: C₁₂H₁₀PSe
• MW: 264.14156293869
• MDL: MFCD28976011
• CID: 3490997
• PubChem ID: 329768739
• Update Time: 2025-04-21

Phosphine selenide, diphenyl- Chemical and Physical Properties

Names and Identifiers

• Phosphine selenide, diphenyl-
• DPPSe
• Diphenylphosphine selenide 95%
• Diphenylphosphine selenide
• Diphenylphosphine selenide, 98%
• MFCD28976011
• diphenyl(selanylidene)phosphanium
• 5853-64-5
• Diphenylphosphine selenide, 95%
• SCHEMBL1486388
• 110-030-7
• Di(n-phenylphosphine) selenide

• MDL： MFCD28976011
• Inchi： 1S/C12H10PSe/c14-13(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H/q+1
• InChI Key： LPZSDUWKJMIQJM-UHFFFAOYSA-N
• SMILES： [Se]=[P+](C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 264.96853g/mol
• Monoisotopic Mass: 264.96853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: 110-115 °C

Phosphine selenide, diphenyl- Security Information

• Hazardous Material transportation number：UN 3283 6.1 / PGIII

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives